2-Ethynyl-3,4-dihydro-2H-pyran

• Molecular Formula: C7H8O
• Molecular Weight: 108.14 g/mol
• IUPAC Name: 2-ethynyl-3,4-dihydro-2H-pyran
• InChI: InChI=1S/C7H8O/c1-2-7-5-3-4-6-8-7/h1,4,6-7H,3,5H2
• InChI Key: LAPOLMWDRWXJHA-UHFFFAOYSA-N
• Canonical SMILES: C#CC1CCC=CO1

Description

2-Ethynyl-3,4-dihydro-2H-pyran is a heterocyclic compound that features a six-membered ring containing five carbon atoms and one oxygen atom. This compound is characterized by the presence of an ethynyl group attached to the second carbon of the dihydropyran ring. It is a versatile intermediate in organic synthesis and has applications in various fields, including medicinal chemistry and materials science.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Ethynyl-3,4-dihydro-2H-pyran can be achieved through several methods. One common approach involves the reaction of 3,4-dihydro-2H-pyran with an acetylene derivative under specific conditions. Another method involves the use of organolithium reagents to achieve the desired substitution .

Industrial Production Methods

Industrial production of this compound typically involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and advanced catalytic systems can enhance the efficiency of the production process .

Chemical Reactions Analysis

Types of Reactions

2-Ethynyl-3,4-dihydro-2H-pyran undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding epoxides or other oxygenated derivatives.

Reduction: Reduction reactions can convert the ethynyl group to an ethyl group or other reduced forms.

Substitution: The ethynyl group can be substituted with other functional groups using appropriate reagents.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and hydrogen gas in the presence of a palladium catalyst are often used.

Substitution: Reagents like organolithium compounds and Grignard reagents are commonly employed for substitution reactions.

Major Products Formed

The major products formed from these reactions include epoxides, alcohols, and various substituted derivatives, depending on the specific reaction conditions and reagents used .

Scientific Research Applications

2-Ethynyl-3,4-dihydro-2H-pyran has several scientific research applications:

Chemistry: It serves as an intermediate in the synthesis of complex organic molecules and is used in the development of new synthetic methodologies.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: It is explored as a building block for the synthesis of pharmaceutical compounds and drug candidates.

Industry: The compound is used in the production of polymers and advanced materials with specific properties.

Mechanism of Action

The mechanism of action of 2-Ethynyl-3,4-dihydro-2H-pyran involves its interaction with specific molecular targets and pathways. The ethynyl group can participate in various chemical reactions, leading to the formation of reactive intermediates that interact with biological molecules . These interactions can result in the modulation of enzyme activity, inhibition of cell proliferation, and other biological effects .

Comparison with Similar Compounds

Similar Compounds

3,4-Dihydro-2H-pyran: Lacks the ethynyl group and is commonly used as a protecting group for alcohols.

2,3-Dihydro-4H-pyran: An isomer with different positioning of the double bond.

Tetrahydropyran: Fully saturated analog with no double bonds.

Uniqueness

2-Ethynyl-3,4-dihydro-2H-pyran is unique due to the presence of the ethynyl group, which imparts distinct reactivity and properties compared to its analogs.